(S)-(1-Benzylpyrrolidin-2-yl)diphenylmethanol
Overview
Description
(S)-(1-Benzylpyrrolidin-2-yl)diphenylmethanol is a useful research compound. Its molecular formula is C24H25NO and its molecular weight is 343.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
Catalysis in Organic Synthesis :
- It acts as a promoter in the asymmetric addition of phenylacetylene to ketones, preparing chiral propargylic alcohols with good yields and moderate enantioselectivity (Ding et al., 2006).
- It is used in the synthesis of chiral diamines and diazaborolidines for the catalytic borane-mediated enantioselective reduction of prochiral ketones (Olivares‐Romero & Juaristi, 2008).
- In the enantioselective synthesis of (thiolan-2-yl)diphenylmethanol, it is applied in asymmetric, catalytic sulfur ylide-mediated epoxidation (Wu, Chang, & Chein, 2013).
- It's also used in the asymmetric autocatalysis for the enantioselective additions of organozinc reagents (Soai & Shibata, 1997).
Medicinal and Pharmaceutical Applications :
- It has been noted in studies related to psychoactive substances, specifically in the context of 'legal highs' and 'research chemicals' (Corkery et al., 2012).
Material Science :
- It's used in the synthesis of optically active polymers with helical conformation (Okamoto et al., 1991).
Chemical Synthesis and Reactions :
- It finds applications in the synthesis of new chemical compounds, such as in the reversible stereomutation of optically active poly((S)-diphenyl(1-methylpyrrolidin-2-yl)methyl methacrylate) (Okamoto, Nakano, Ono, & Hatada, 1991).
- Used in the intramolecular hydroamination of unactivated olefins with secondary alkylamines (Bender & Widenhoefer, 2005).
- Involved in the highly active Au(I) catalyst for the intramolecular exo-hydrofunctionalization of allenes with various nucleophiles (Zhang et al., 2006).
Mechanism of Action
Properties
IUPAC Name |
[(2S)-1-benzylpyrrolidin-2-yl]-diphenylmethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25NO/c26-24(21-13-6-2-7-14-21,22-15-8-3-9-16-22)23-17-10-18-25(23)19-20-11-4-1-5-12-20/h1-9,11-16,23,26H,10,17-19H2/t23-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AZOXPIPWRDWNBA-QHCPKHFHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)CC2=CC=CC=C2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](N(C1)CC2=CC=CC=C2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60361407 |
Source
|
| Record name | (S)-(1-Benzylpyrrolidin-2-yl)diphenylmethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60361407 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
343.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
118970-95-9 |
Source
|
| Record name | (S)-(1-Benzylpyrrolidin-2-yl)diphenylmethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60361407 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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